Cas no 887218-36-2 (N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N'-phenylethanediamide)

• Product Name: N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N'-phenylethanediamide
• CAS No: 887218-36-2
• MF: C₂₁H₂₃N₃O₅
• MW: 397.424425363541
• CID: 6147194
• PubChem ID: 16031896
• Update Time: 2025-05-20

N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N'-phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N'-phenylethanediamide
• F2572-0085
• N-[2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl]-N'-phenylethanediamide
• SR-01000023265
• N-[2-(1,3-benzodioxol-5-yl)-2-morpholin-4-ylethyl]-N'-phenyloxamide
• CHEMBL1512615
• AKOS002049736
• HMS1902H04
• NCGC00135774-01
• G856-4134
• N1-(2-(benzo[d][1,3]dioxol-5-yl)-2-morpholinoethyl)-N2-phenyloxalamide
• AKOS021718899
• N-[2-(1,3-benzodioxol-5-yl)-2-morpholinoethyl]-N-phenylethanediamide
• 887218-36-2
• SR-01000023265-1

• Inchi： 1S/C21H23N3O5/c25-20(21(26)23-16-4-2-1-3-5-16)22-13-17(24-8-10-27-11-9-24)15-6-7-18-19(12-15)29-14-28-18/h1-7,12,17H,8-11,13-14H2,(H,22,25)(H,23,26)
• InChI Key： CEDCSUZSWADCMQ-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C(C1=CC=C2C(=C1)OCO2)CNC(C(NC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 397.16377084g/mol
• Monoisotopic Mass: 397.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 89.1Ų

Additional information on N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N'-phenylethanediamide

Comprehensive Overview of N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N'-phenylethanediamide (CAS No. 887218-36-2)

N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N'-phenylethanediamide, identified by its CAS No. 887218-36-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a benzodioxole moiety, a morpholine ring, and a phenylethanediamide group, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its possible interactions with biological targets, which could lead to novel therapeutic agents.

The compound's structural complexity and functional diversity align with current trends in precision medicine and targeted drug delivery, two of the most searched topics in modern pharmacology. Its benzodioxole component is known for its presence in various bioactive molecules, often associated with antioxidant and anti-inflammatory properties. Meanwhile, the morpholine ring is a common pharmacophore in drugs targeting the central nervous system (CNS), which resonates with the growing public interest in neurodegenerative disease treatments and mental health therapeutics.

In the context of AI-driven drug discovery, a hot topic in scientific communities, CAS No. 887218-36-2 exemplifies the type of compound that computational models frequently analyze for structure-activity relationships (SAR). Its multi-functional design allows researchers to explore synergistic effects between its aromatic and heterocyclic components, addressing frequent search queries like "how do hybrid molecules enhance drug efficacy?" or "what role do heterocycles play in medicinal chemistry?". Such inquiries reflect the compound's relevance to both academic and industrial research.

From a synthetic chemistry perspective, the compound's N'-phenylethanediamide segment offers versatility in derivatization, a key focus area for researchers optimizing drug bioavailability and metabolic stability. This aspect ties into popular discussions around oral drug formulation challenges, a recurring theme in pharmaceutical forums and search engine queries. The integration of morpholine further enhances solubility—a critical factor in drug design frequently explored in literature and online searches.

Environmental and green chemistry considerations also apply to N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N'-phenylethanediamide, as sustainable synthesis methods for such complex molecules are increasingly demanded. Searches for "eco-friendly heterocyclic compound synthesis" or "biodegradable pharmaceutical intermediates" highlight this trend. The compound's potential for catalytic transformations aligns with these interests, offering avenues for reducing waste in chemical production.

Analytical characterization of CAS No. 887218-36-2 typically involves advanced techniques like HPLC-MS and NMR spectroscopy, topics frequently searched by laboratory professionals. Its distinct spectral signatures make it a useful reference in method development, particularly for multi-component reaction monitoring—a niche but growing area in analytical chemistry discussions.

In summary, N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N'-phenylethanediamide represents a compelling case study at the intersection of medicinal chemistry, drug design, and sustainable synthesis. Its structural features and research applications address numerous contemporary scientific questions, making it a valuable subject for both literature and digital content aimed at chemistry and pharmacology audiences.